Cas no 1805240-82-7 (3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine
• CAS No: 1805240-82-7
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4860676
• Update Time: 2025-06-14

3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-6-3(1-12)5(7(9)10)4(11)2-13-6/h2,7H,1,12H2
• InChI Key： MXUCCDUXMDAUPC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CN)=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805240-82-7)

3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805240-82-7) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique substitution pattern, including aminomethyl, bromo, difluoromethyl, and iodo functional groups. These moieties contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and fluorinated compounds, which are pivotal in modern medicinal chemistry.

The structural complexity of 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine makes it a valuable intermediate in the synthesis of targeted therapeutics. Its difluoromethyl group, for instance, is known to enhance metabolic stability and bioavailability, a feature highly sought after in the development of next-generation pharmaceuticals. Additionally, the presence of iodo and bromo substituents allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are widely used in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in cancer research and central nervous system (CNS) drug development. The difluoromethyl group in 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to oxidative degradation. This property aligns with the growing trend of incorporating fluorine atoms into drug candidates to optimize their pharmacokinetic profiles.

Another area of interest is the compound's potential use in agrochemical formulations. The combination of halogen atoms (bromo and iodo) and the aminomethyl group may contribute to the development of novel pesticides or herbicides with enhanced efficacy and selectivity. This aligns with the industry's focus on sustainable agriculture and eco-friendly pest control solutions, which are frequently searched topics in academic and industrial circles.

From a synthetic perspective, 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine poses both challenges and opportunities. The presence of multiple reactive sites requires careful optimization of reaction conditions to avoid unwanted side products. However, this complexity also opens doors to innovative catalytic methodologies and green chemistry approaches, which are currently hot topics in the scientific community. Researchers are actively exploring microwave-assisted synthesis and flow chemistry techniques to improve the efficiency of producing such compounds.

The compound's CAS No. 1805240-82-7 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication among researchers and suppliers. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, compounds like 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine are likely to play an increasingly important role in the design of highly selective and potent bioactive molecules.

In conclusion, 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805240-82-7) represents a versatile and valuable compound in modern chemical research. Its unique structural features and potential applications in drug discovery, agrochemicals, and material science make it a subject of ongoing investigation. As scientific advancements continue to unfold, this compound is poised to contribute significantly to innovations in life sciences and industrial chemistry.